2-[8-(3,5-dimethylphenoxy)-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]-N-(4-methoxybenzyl)acetamide

• IUPAC Name: 2-[8-(3,5-dimethylphenoxy)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C23H23N5O4/c1-15-10-16(2)12-19(11-15)32-22-21-26-28(23(30)27(21)9-8-24-22)14-20(29)25-13-17-4-6-18(31-3)7-5-17/h4-12H,13-14H2,1-3H3,(H,25,29)
• InChI Key: MYGIGXVFSPOWTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OC2=NC=CN3C2=NN(C3=O)CC(=O)NCC4=CC=C(C=C4)OC)C
• Molecular Formula: C23H23N5O4
• Molecular Weight: 433.5 g/mol
• CAS No.: 1251601-51-0

Description

The compound “2-[8-(3,5-dimethylphenoxy)-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]-N-(4-methoxybenzyl)acetamide” is a derivative of triazolo[4,3-a]pyrazine. Triazolo[4,3-a]pyrazine derivatives have been synthesized and studied for their antibacterial activity. Some of these compounds have shown moderate to good antibacterial activities against both Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli strains.

Synthesis Analysis

The synthesis of triazolo[4,3-a]pyrazine derivatives involves aromatic nucleophilic substitution. The structures of the synthesized compounds were characterized using various techniques, such as melting point, 1H and 13C nuclear magnetic resonance spectroscopy, mass spectrometry, and elemental analysis.

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using 13C NMR (DMSO-d6) δ: 30.7, 33.3, 47.8, 49.8, 51.5, 56.2 (2c), 60.9, 62.8, 105.2 (2c), 108.6, 112.4, 118.3, 119.2, 120.5, 122.8, 125.2, 127.6, 131.2, 136.8, 137.1, 152.7 (2c), 143.8, 152.6, 170.7. The ESI-MS (m/z) was calculated for [M+H]+: 559.56 and found to be 559.78.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include aromatic nucleophilic substitution. The reactions were carried out with different amines and triazole-2-thiol.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound can be analyzed using various techniques such as 1H and 13C nuclear magnetic resonance spectroscopy, mass spectrometry, and elemental analysis. The exact physical and chemical properties of this specific compound are not mentioned in the available literature.

Future Directions

The future directions for this compound could involve further investigation into its antibacterial activities and potential applications in the medical field. The structure–activity relationship of the triazolo[4,3-a]pyrazine derivatives could also be further investigated.

Mechanism of Action

Target of Action

The primary target of this compound is the c-Met kinase . c-Met kinase is a receptor tyrosine kinase that plays a crucial role in cellular growth, survival, and migration. It is often overexpressed in various types of cancer, making it a significant target for anti-cancer therapies .

Mode of Action

The compound interacts with its target, the c-Met kinase, by inhibiting its activity . This inhibition disrupts the signaling pathways that the kinase is involved in, leading to a decrease in cellular growth and survival .

Biochemical Pathways

The inhibition of c-Met kinase affects several biochemical pathways. Primarily, it disrupts the hepatocyte growth factor (HGF)/c-Met signaling pathway, which is involved in cell proliferation, survival, and migration . By inhibiting this pathway, the compound can reduce the growth and spread of cancer cells .

Pharmacokinetics

They are metabolized by the liver and excreted through the kidneys . These properties can impact the compound’s bioavailability and effectiveness.

Result of Action

The result of the compound’s action is a decrease in the growth and spread of cancer cells . By inhibiting the c-Met kinase and disrupting the HGF/c-Met signaling pathway, the compound can effectively reduce tumor growth .

Action Environment

The action of this compound can be influenced by various environmental factors. For example, the presence of other medications can affect the compound’s metabolism and excretion, potentially altering its effectiveness . Additionally, the pH and temperature of the body can impact the stability and efficacy of the compound .